![molecular formula C9H10F3N B1297802 N-Methyl-1-(4-(trifluoromethyl)phenyl)methanamine CAS No. 90390-11-7](/img/structure/B1297802.png)
N-Methyl-1-(4-(trifluoromethyl)phenyl)methanamine
Overview
Description
N-Methyl-1-(4-(trifluoromethyl)phenyl)methanamine (MTFMA) is an organic compound belonging to the class of amines. It is a colorless liquid with a strong odor and is soluble in water and alcohol. It is commonly used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, fragrances, and other organic compounds. MTFMA has been studied extensively in the past few decades due to its potential applications in scientific research and its unique biochemical and physiological effects.
Scientific Research Applications
Chemical Inhibitors of Cytochrome P450 Isoforms
Research has identified the importance of Cytochrome P450 (CYP) enzymes in the metabolism of a broad range of drugs, highlighting the potential for drug-drug interactions (DDIs) when multiple drugs are administered simultaneously. Selective chemical inhibitors, including N-Methyl-1-(4-(trifluoromethyl)phenyl)methanamine derivatives, are used in vitro to assess the contribution of various CYP isoforms to the overall metabolism of a compound, aiding in predicting DDIs. These inhibitors help in understanding the selectivity and involvement of specific CYP isoforms in drug metabolism (Khojasteh et al., 2011).
Neurochemistry and Neurotoxicity Studies
The compound's relevance extends into neurochemistry and neurotoxicity research, contributing to the understanding of how certain chemicals affect the nervous system. Studies involving analogs of this compound have helped delineate the neurochemical effects and neurotoxicity profiles of psychoactive substances, offering insights into their acute and long-term impacts on the brain. This research has implications for the development of therapeutic strategies for neurotoxicity and substance abuse disorders (McKenna & Peroutka, 1990).
Role in Experimental Parkinsonism
The exploration of excitatory amino acids in experimental parkinsonism has also seen applications of this compound derivatives. These studies aim to understand the pathophysiological mechanisms underlying Parkinson's disease, offering a phylogenetic perspective that may be valuable for developing new therapeutic interventions. The role of excitotoxicity, as a pathway on which the actions of various neurotoxins converge, has been a particular focus, providing insights into the potential for targeted treatment strategies (Fornai et al., 1997).
Contributions to Hydrogen Methanation Research
In the field of renewable energy, derivatives of this compound have been implicated in the study of biological hydrogen methanation, a process that converts electrical energy into chemical energy by producing methane from hydrogen and carbon dioxide. This research is particularly relevant for the development of sustainable energy storage solutions (Lecker et al., 2017).
Safety and Hazards
The compound has several hazard statements: H302, H314, H315, H319, H335 . This indicates that it can cause harm if swallowed, cause severe skin burns and eye damage, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Mode of Action
The mode of action of N-Methyl-1-(4-(trifluoromethyl)phenyl)methanamine is currently unknown . The compound’s interaction with its targets and the resulting changes are subjects of ongoing research.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound . .
properties
IUPAC Name |
N-methyl-1-[4-(trifluoromethyl)phenyl]methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3N/c1-13-6-7-2-4-8(5-3-7)9(10,11)12/h2-5,13H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMSMEZAYZIYFGA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=C(C=C1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70238136 | |
Record name | Benzenemethanamine, N-methyl-4-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70238136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90390-11-7 | |
Record name | Benzenemethanamine, N-methyl-4-(trifluoromethyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0090390117 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenemethanamine, N-methyl-4-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70238136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-Methyl-N-[4-(trifluoromethyl)benzyl]amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.